Ytterbium phosphate

• CAS RN: 13759-80-3
• Molecular Formula: O4PYb
• Molecular Weight: 268.02 g/mol
• IUPAC Name: ytterbium(3+);phosphate
• InChI: InChI=1S/H3O4P.Yb/c1-5(2,3)4;/h(H3,1,2,3,4);/q;+3/p-3
• InChI Key: YXNVQKRHARCEKL-UHFFFAOYSA-K
• SMILES: [O-]P(=O)([O-])[O-].[Yb+3]

Description

Ytterbium phosphate is a rare earth element that has gained significant attention in the scientific community due to its unique properties and potential applications in various fields. This compound is a white, odorless powder that is insoluble in water and other common solvents.

Mechanism of Action

The mechanism of action of ytterbium phosphate in catalysis is based on its acid-base properties. This compound has Lewis acid sites, which can activate the carbonyl group of the substrate, and Bronsted acid sites, which can protonate the alcohol group of the substrate. In luminescence, ytterbium ions are excited by absorption of light and emit photons when returning to the ground state. The emission wavelength depends on the energy levels of the ytterbium ions and the host lattice. In biomedical imaging, this compound nanoparticles can enhance the contrast of MRI and CT images by altering the relaxation times of water protons or X-ray attenuation.
Biochemical and Physiological Effects
This compound has not been extensively studied for its biochemical and physiological effects. However, some studies have reported that ytterbium ions can interact with biological molecules, such as proteins and DNA, and induce conformational changes or damage. This compound nanoparticles have been shown to have low toxicity and biocompatibility in vitro and in vivo.

Advantages and Limitations for Lab Experiments

Ytterbium phosphate has several advantages for lab experiments, including its stability, high surface area, and tunable properties. This compound can be easily modified by doping with other rare earth ions or by adjusting the synthesis conditions. However, this compound has some limitations, such as its low solubility and poor dispersibility in aqueous solutions, which can affect its catalytic and biomedical applications.

Future Directions

There are several future directions for research on ytterbium phosphate. First, the development of new synthesis methods and the optimization of existing methods can improve the yield, purity, and properties of this compound. Second, the investigation of the catalytic activity and selectivity of this compound in various reactions can provide insights into its mechanism of action and potential applications. Third, the exploration of the luminescence properties of this compound can lead to the development of new materials for optical devices and sensors. Fourth, the evaluation of the biocompatibility and toxicity of this compound nanoparticles in vivo can pave the way for their clinical translation as imaging agents or drug carriers. Finally, the combination of this compound with other materials, such as carbon nanotubes or graphene, can create hybrid materials with enhanced properties for various applications.

Synthesis Methods

Ytterbium phosphate can be synthesized using a variety of methods, including solid-state reaction, co-precipitation, sol-gel, and hydrothermal synthesis. Among these methods, the hydrothermal synthesis method is the most commonly used. In this method, ytterbium nitrate and ammonium phosphate are mixed in a specific ratio and heated in an autoclave at high temperature and pressure. After cooling, the resulting product is washed with water and dried to obtain this compound.

Scientific Research Applications

Ytterbium phosphate has been extensively studied for its potential applications in various fields, including catalysis, luminescence, and biomedical imaging. In catalysis, this compound has been used as a solid acid catalyst for various chemical reactions, such as esterification, transesterification, and aldol condensation. In luminescence, this compound has been used as a host material for rare earth ions, which can emit light in the visible and near-infrared regions. In biomedical imaging, this compound nanoparticles have been developed as contrast agents for magnetic resonance imaging (MRI) and computed tomography (CT) imaging.